Cas no 2138094-96-7 (N-{2-azabicyclo2.1.1hexan-5-yl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{2-azabicyclo2.1.1hexan-5-yl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138094-96-7
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 5792293
• PubChem ID: 165947380
• Update Time: 2023-12-26

N-{2-azabicyclo2.1.1hexan-5-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138094-96-7
• EN300-1169887
• N-{2-azabicyclo[2.1.1]hexan-5-yl}-2-nitrobenzene-1-sulfonamide
• N-{2-azabicyclo2.1.1hexan-5-yl}-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H13N3O4S/c15-14(16)9-3-1-2-4-10(9)19(17,18)13-11-7-5-8(11)12-6-7/h1-4,7-8,11-13H,5-6H2
• InChI Key： ACBLJZNDODLUEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C2CC1CN2)(=O)=O

Computed Properties

• Exact Mass: 283.06267708g/mol
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų